N-cyclohexyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide

• IUPAC Name: N-cyclohexyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H19N3O2S/c20-14(17-13-9-5-2-6-10-13)11-22-16-19-18-15(21-16)12-7-3-1-4-8-12/h1,3-4,7-8,13H,2,5-6,9-11H2,(H,17,20)
• InChI Key: NNHSDQAGVMPNHV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(O2)C3=CC=CC=C3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

N-cyclohexyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide is a chemical compound that belongs to the class of 1,3,4-oxadiazoles, which are known for their diverse pharmacological activities. The compound is of interest due to its potential antibacterial properties and its role in various chemical reactions that can lead to the synthesis of pharmacologically active molecules.

Synthesis Analysis

The synthesis of derivatives similar to N-cyclohexyl-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]acetamide involves multiple steps, starting from a common intermediate such as 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide. This intermediate reacts with 5-aryl-1,3,4-oxadiazole-2-thione or appropriate thiols to yield the desired compounds. The synthesis processes are characterized by the use of IR, NMR, Mass spectra, and elemental analysis to elucidate the structures of the newly synthesized compounds (Ramalingam, Ramesh, & Sreenivasulu, 2019).